molecular formula C15H13BrN2O3 B5526521 3-(5-bromo-2-furyl)-5-[2-(4-methoxyphenyl)ethyl]-1,2,4-oxadiazole

3-(5-bromo-2-furyl)-5-[2-(4-methoxyphenyl)ethyl]-1,2,4-oxadiazole

Cat. No. B5526521
M. Wt: 349.18 g/mol
InChI Key: QGVOMMRPZGZVGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of oxadiazole derivatives involves various strategies, including the oxidative cyclization of hydrazones, which has been a common method for generating 1,3,4-oxadiazoles. For instance, derivatives similar to the subject compound have been synthesized by cyclization of hydrazones derived from appropriate aldehydes and aroylhydrazines, using oxidants like chloramine-T (Gaonkar, Rai, & Prabhuswamy, 2006). Another approach involves the N-acylation/dehydrative cyclization between ethyl carbazate and N-acylbenzotriazoles (Wet-osot, Phakhodee, & Pattarawarapan, 2017).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives can be determined using various spectroscopic and crystallographic techniques. For instance, the structure of novel heterocyclic compounds incorporating the oxadiazole moiety was elucidated using FTIR spectrum and X-ray diffraction analysis, confirming their crystal system and molecular geometry (Shruthi et al., 2019).

Scientific Research Applications

Synthesis and Antibacterial Activities

  • Antibacterial Properties : 5-[2-(5-Nitro-2-furyl)-1-(4-nitrophenyl)vinyl]-1,3,4-oxadiazoles and -1,3,4-thiadiazoles, synthesized from related compounds, have shown strong antibacterial activities against Staphylococcus aureus, indicating their potential as antibacterial agents (Hirao, Kato, & Hirota, 1971). Similarly, 5-Amino-2-[2-(5-nitro-2-furyl)-1-(4-cyanophenyl)vinyl]-1,3,4-oxadiazoles and -1,3,4-thiadiazoles exhibit strong antibacterial activity against Staphylococcus aureus, underscoring the potential of these compounds in combating bacterial infections (Hirao & Kato, 1971).

Antimicrobial and Antifungal Evaluations

  • Antimicrobial and Antifungal Properties : The synthesis of new C-furyl glycosides bearing substituted 1,3,4-oxadiazoles has been explored, with several compounds revealing moderate to high antimicrobial activity. This research suggests a promising avenue for the development of new antimicrobial agents (El‐Sayed, Abbas, Mohamed, & Abdel-Rahman, 2011). Additionally, novel 6-2-methoxy-5-[4-methoxy-3-(3-aryl[1,2,4]triazolo[3,4-b][1,3,4]oxadiazol-6-yl)benzyl]phenyl-3-aryl[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles have been synthesized and screened for antibacterial activity, revealing potential as new antibacterial agents (Reddy, Devi, Kumar, Sunitha, & Nagaraj, 2013).

Synthesis Methods and Optical Applications

  • Synthetic Approaches and Optical Properties : Efficient synthesis techniques have been developed for 1,3,4-oxadiazoles conjugated to thiophene or furan rings, showcasing the versatility of these compounds in chemical synthesis and potential applications in material science (Kudelko & Jasiak, 2013).

properties

IUPAC Name

3-(5-bromofuran-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13BrN2O3/c1-19-11-5-2-10(3-6-11)4-9-14-17-15(18-21-14)12-7-8-13(16)20-12/h2-3,5-8H,4,9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGVOMMRPZGZVGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CCC2=NC(=NO2)C3=CC=C(O3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13BrN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(5-Bromofuran-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-1,2,4-oxadiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.